![molecular formula C15H14O2 B1610253 2-(Benzyloxy)-3-methylbenzaldehyde CAS No. 52803-61-9](/img/structure/B1610253.png)
2-(Benzyloxy)-3-methylbenzaldehyde
Overview
Description
2-(Benzyloxy)-3-methylbenzaldehyde, also known as benzyl-o-vanillin, is a benzaldehyde derivative . It has a molecular weight of 242.27 and a linear formula of C6H5CH2OC6H3(OCH3)CHO . It is an important pharmacophore in drug discovery and exhibits anti-proliferative activity in HL60 leukemia cancer cells .
Synthesis Analysis
This compound can be prepared from the reaction of o-vanillin with benzyl bromide in acetone (solvent) and K2CO3 (base) in the presence of tetra-n-butylammonium iodide (catalyst) .Molecular Structure Analysis
The dihedral angle between the two benzene rings in 2-benzyloxy-3-methoxybenzaldehyde crystal is 23.33 (6)° . Crystal structure suggests that all O atoms are involved in intra and intermolecular C-HO interactions .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the search results, benzaldehyde derivatives are known to undergo various reactions. For instance, they can undergo enantioselective cyanoformylation with ethyl cyanoformate in the presence of a vanadium (V) chiral salen complex and imidazole to form the corresponding cyanohydrin carbonate .Physical and Chemical Properties Analysis
The compound is a solid with a melting point of 44-46 °C (lit.) . It has a density of 1.1±0.1 g/cm3, a boiling point of 359.0±17.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.8 mmHg at 25°C .Scientific Research Applications
Palladium-Catalyzed Ortho-Bromination
A study by Dubost et al. (2011) outlines a selective palladium-catalyzed ortho-bromination of substituted benzaldoximes, leading to the synthesis of substituted 2-bromobenzaldehydes. This method emphasizes the utility of benzaldehyde derivatives in directed halogenation reactions, showcasing their importance in synthesizing halogenated aromatic compounds with potential applications in material science and pharmaceuticals (Dubost, Fabis, Cailly, Rault, & Fossey, 2011).
Copper-Catalyzed Oxidation in Water
Another research by Wu et al. (2016) discusses a copper-catalyzed oxidation of benzyl alcohols to aromatic aldehydes in water at room temperature, achieving high yields and showcasing the environmental benefits of using water as a solvent. This research highlights the potential of utilizing similar catalytic systems for the sustainable production of benzaldehyde derivatives, including 2-(Benzyloxy)-3-methylbenzaldehyde, in green chemistry applications (Wu, Liu, Ma, Liu, Gu, & Dai, 2016).
Schiff Base Compound as pH-responsive Fluorescent Sensor
Research by Saha et al. (2011) introduces a Schiff base compound derived from benzaldehyde derivatives acting as a highly selective and sensitive pH-responsive fluorescent sensor. This application demonstrates the role of benzaldehyde derivatives in developing advanced materials for biological and chemical sensing (Saha et al., 2011).
Arylation via C(sp3)-H Activation
A study by Ma et al. (2016) illustrates an efficient method for synthesizing 2-benzylbenzaldehyde derivatives through C(sp3)-H activation, introducing acetohydrazone as a transient directing group. This research underscores the versatility of benzaldehyde derivatives in facilitating the modification of aromatic compounds, pivotal for synthesizing complex organic molecules (Ma, Lei, & Hu, 2016).
Safety and Hazards
Future Directions
While specific future directions for 2-(Benzyloxy)-3-methylbenzaldehyde are not detailed in the search results, it is an important pharmacophore in drug discovery and exhibits anti-proliferative activity in HL60 leukemia cancer cells . This suggests potential future research directions in the field of drug discovery and cancer treatment.
Properties
IUPAC Name |
3-methyl-2-phenylmethoxybenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O2/c1-12-6-5-9-14(10-16)15(12)17-11-13-7-3-2-4-8-13/h2-10H,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGUQALSZIQYONO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90453905 | |
Record name | 2-benzyloxy-3-methylbenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90453905 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
52803-61-9 | |
Record name | 2-benzyloxy-3-methylbenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90453905 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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